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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ferric Ammonium Oxalate,

identified by CAS number 14221-47-7. The information is curated for researchers, scientists,

and professionals in drug development who may encounter this compound in various research

and development contexts, particularly in materials science and analytical chemistry.

Chemical Identification and Properties
Ferric Ammonium Oxalate, also known as ammonium ferrioxalate or ammonium

tris(oxalato)ferrate(III), is an inorganic coordination compound. It consists of a central iron(III)

atom coordinated to three bidentate oxalate ligands, with ammonium ions as counter-ions.[1] It

typically crystallizes as a trihydrate.
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Identifier Value

CAS Number 14221-47-7[2]

Molecular Formula C₆H₁₂FeN₃O₁₂[2]

Molecular Weight 374.02 g/mol [2]

IUPAC Name triazanium;iron(3+);oxalate

Synonyms

Ammonium ferric oxalate, Ammonium

ferrioxalate, Ammonium tris(oxalato)ferrate(III),

Triammonium trioxalatoferrate[3]

Physical and Chemical Properties
Property Value

Appearance Green or yellow-green crystalline solid.[4]

Odor Odorless to a slight burnt-sugar odor.[5]

Solubility Soluble in water, insoluble in ethanol.[6]

Density 1.78 g/cm³ at 17.5 °C.[4]

Decomposition Temperature

Decomposes upon heating.[5] Studies have

shown decomposition of the anhydrous form

begins around 360°C in a production

atmosphere.

pH of Aqueous Solution Acidic.[3]

Stability

Sensitive to light; decomposes upon exposure.

[6] Stable under recommended storage

conditions.[4]

Synthesis of Ferric Ammonium Oxalate
Ferric Ammonium Oxalate can be synthesized through several methods. Below are detailed

protocols for two common laboratory-scale preparations.
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Synthesis from Ferrous Ammonium Sulfate
This method involves the initial precipitation of ferrous oxalate, followed by oxidation to the

ferric complex.

Experimental Protocol:

Dissolution of Starting Material: Weigh approximately 200g of Ferrous Ammonium Sulfate

and dissolve it in 500mL of distilled water heated to 50-65°C (125-150°F) with constant

stirring.[7]

Precipitation of Ferrous Oxalate: To the dissolved Ferrous Ammonium Sulfate solution, add

65g of Oxalic Acid. A yellow precipitate of ferrous oxalate will form. Continue stirring for 5

minutes.[7]

Washing the Precipitate: Allow the precipitate to settle, then decant the supernatant. Wash

the precipitate by adding distilled water, allowing it to settle, and decanting again. Repeat this

washing step several times until the pH of the rinse water is 3.0 or higher.[7]

Formation of the Ferric Complex:

Prepare a solution of 55g of Oxalic Acid in 125mL of water at 50-65°C. Add this solution to

the washed ferrous oxalate precipitate and stir.[7]

Slowly add approximately 80mL of 3% hydrogen peroxide to the mixture using a burette.

The reaction is exothermic and vigorous, so the addition must be done dropwise with

continuous stirring.[7]

Crystallization and Isolation: Cool the resulting green solution in an ice bath to induce

crystallization. The green crystals of Ferric Ammonium Oxalate can then be isolated by

filtration, washed with cold water, and dried in a dark place.

Synthesis from Ferric Chloride
This is a more direct method for preparing the ferric complex.

Experimental Protocol:
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Preparation of Ammonium Oxalate Solution: React Ammonium Hydroxide solution with

Oxalic Acid to produce an ammonium oxalate solution. Use a slight excess of oxalic acid.[8]

Formation of Ferric Ammonium Oxalate: To the ammonium oxalate solution, add a solution

of Ferric Chloride (FeCl₃). A green solution of Ferric Ammonium Oxalate will form.[8]

Crystallization and Isolation: The complex can be crystallized from the solution by slow

evaporation in a dark place over several weeks to obtain well-formed crystals.[8] The crystals

are then isolated, washed with a minimal amount of cold water, and dried.

Synthesis Workflow from Ferrous Ammonium Sulfate
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Caption: Workflow for the synthesis of Ferric Ammonium Oxalate.

Applications and Experimental Protocols
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While not used in drug development, Ferric Ammonium Oxalate has significant applications in

other scientific fields.

Cyanotype Photography
Ferric Ammonium Oxalate is a key component in the sensitizer solution for the cyanotype

process, a historical photographic printing technique that produces a cyan-blue print.[9]

Experimental Protocol for Cyanotype Sensitizer:

Prepare Sensitizer Solution: In a dimly lit room, prepare the following solution:

90 parts Distilled Water

5 parts Ferric Ammonium Oxalate

4 parts Potassium Ferricyanide

1 part Oxalic Acid[10]

Coating: Coat a porous substrate, such as watercolor paper, with the sensitizer solution

using a brush and allow it to dry in the dark.[9]

Exposure: Place a negative or an object on the coated surface and expose it to a UV light

source (e.g., sunlight).

Development and Washing: After exposure, wash the paper with water to remove the

unreacted chemicals. The areas exposed to light will have formed insoluble Prussian blue,

creating the image.[9][10]

Photochemical Reactions
The light sensitivity of Ferric Ammonium Oxalate is due to a photochemical reaction where

the oxalate ligand transfers an electron to the iron(III) center, reducing it to iron(II) and oxidizing

the oxalate to carbon dioxide.[9][11] This property makes it useful in actinometry for quantifying

photon flux.

Photochemical Decomposition of Ferrioxalate
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UV Light Exposure
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Caption: Photochemical reduction of Ferric Oxalate to Ferrous Oxalate.

Safety and Toxicology
Ferric Ammonium Oxalate is considered hazardous and should be handled with appropriate

safety precautions.

Hazard Summary
Acute Effects: Harmful if swallowed or in contact with skin.[12] Causes skin and serious eye

irritation. Inhalation may cause respiratory tract irritation.[4] Ingestion can lead to a burning

sensation, vomiting, and may affect the cardiovascular system and central nervous system.

[13]

Chronic Effects: Prolonged or repeated exposure may cause damage to the liver and

kidneys.[14]

Toxicological Data
Quantitative toxicological data for Ferric Ammonium Oxalate is not readily available in the

searched literature. Safety Data Sheets indicate that it is harmful but do not provide specific
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LD50 values.[4][12] The substance is classified as Acute Toxicity, Category 4 (Oral and

Dermal).[12]

Parameter Value

Oral LD50 (Rat) No data available

Dermal LD50 (Rabbit) No data available

Inhalation LC50 (Rat) No data available

Handling and Storage
Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye protection.

Avoid creating dust.[12]

Storage: Store in a tightly closed, light-resistant container in a dry and well-ventilated place.

Keep away from heat and incompatible materials such as strong oxidizing agents and strong

acids.[4]

Conclusion
Ferric Ammonium Oxalate (CAS 14221-47-7) is a versatile inorganic compound with

important applications in photography and materials science due to its photochemical

properties. While it does not have applications in drug development, an understanding of its

synthesis, properties, and handling is valuable for researchers in various scientific disciplines.

The provided protocols offer a starting point for the laboratory preparation and use of this

compound. As with all chemicals, it should be handled with care, following appropriate safety

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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